![molecular formula C19H20Cl3N3O3S2 B2716512 2,5-dichloro-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)thiophene-3-carboxamide hydrochloride CAS No. 1331258-65-1](/img/structure/B2716512.png)
2,5-dichloro-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)thiophene-3-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,5-dichloro-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)thiophene-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H20Cl3N3O3S2 and its molecular weight is 508.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Compounds
Research efforts have been made to synthesize novel compounds with potential pharmacological activities. For example, Abu‐Hashem et al. (2020) synthesized various heterocyclic compounds derived from visnaginone and khellinone, demonstrating their analgesic and anti-inflammatory activities. These compounds were evaluated as cyclooxygenase inhibitors, highlighting the methodological approaches to discovering new therapeutic agents (Abu‐Hashem et al., 2020).
Antimicrobial and Antitubercular Activity
The design and synthesis of molecules for antimicrobial and antitubercular activity is an area of intense research. Marvadi et al. (2020) synthesized novel 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides and evaluated them for antitubercular activity, showing promising results against Mycobacterium tuberculosis (Marvadi et al., 2020).
Biodegradable Polyesteramides
The synthesis of biodegradable polyesteramides with pendant functional groups by Veld et al. (1992) represents an application of similar chemical principles in materials science. These compounds were obtained by ring-opening copolymerization, demonstrating the versatility of morpholine derivatives in the development of materials with potential biomedical applications (Veld et al., 1992).
Imaging Agents for Parkinson's Disease
Wang et al. (2017) worked on the synthesis of a potential PET imaging agent for Parkinson's disease, illustrating the role of structural analogs in the development of diagnostic tools. The synthesis of HG-10-102-01 and its evaluation for imaging LRRK2 enzyme in Parkinson's disease underscore the importance of such molecules in neuroscience research (Wang et al., 2017).
properties
IUPAC Name |
2,5-dichloro-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)thiophene-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19Cl2N3O3S2.ClH/c1-26-12-2-3-15-14(10-12)22-19(28-15)24(5-4-23-6-8-27-9-7-23)18(25)13-11-16(20)29-17(13)21;/h2-3,10-11H,4-9H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJHFWOIAJHWKKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)SC(=N2)N(CCN3CCOCC3)C(=O)C4=C(SC(=C4)Cl)Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20Cl3N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
508.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.